Cas no 2228756-29-2 (3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-difluoropropanoic acid)

• Product Name: 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-difluoropropanoic acid
• CAS No: 2228756-29-2
• MF: C₁₂H₁₉F₂NO₅
• MW: 295.279771089554
• CID: 6029897
• PubChem ID: 165638548
• Update Time: 2025-10-16

3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-difluoropropanoic acid
• 2228756-29-2
• EN300-1900994
• 3-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}-2,2-difluoropropanoic acid

• Inchi： 1S/C12H19F2NO5/c1-11(2,3)20-10(18)15-4-5-19-7-8(15)6-12(13,14)9(16)17/h8H,4-7H2,1-3H3,(H,16,17)
• InChI Key： URWJSEHHKOVBGF-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1COCCN1C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 295.12312903g/mol
• Monoisotopic Mass: 295.12312903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-difluoropropanoic acid

Comprehensive Overview of 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-difluoropropanoic acid (CAS No. 2228756-29-2)

The compound 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-difluoropropanoic acid (CAS No. 2228756-29-2) is a highly specialized chemical entity with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the morpholine ring and difluoropropanoic acid moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development.

One of the key attributes of 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-difluoropropanoic acid is its versatility in organic synthesis. The presence of the tert-butoxy carbonyl (Boc) protecting group allows for selective deprotection under mild conditions, making it ideal for multi-step synthetic routes. This feature is particularly relevant in the context of peptide and small-molecule drug development, where protecting group strategies are critical. The difluoropropanoic acid segment also contributes to enhanced metabolic stability, a property highly sought after in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-difluoropropanoic acid has surged, driven by their unique physicochemical properties. Fluorination is a hot topic in drug design, as it can improve bioavailability, binding affinity, and resistance to enzymatic degradation. This compound’s difluoro substitution pattern aligns with current trends in the development of kinase inhibitors and GPCR-targeted therapeutics, areas of intense research interest.

The synthesis and characterization of CAS No. 2228756-29-2 involve advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity and consistency, which are essential for its use in preclinical studies. The compound’s stability under various pH conditions and solubility profiles are also critical parameters evaluated by researchers, as they directly impact its utility in formulation development.

From an industrial perspective, 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-difluoropropanoic acid is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting eco-friendly protocols to minimize waste and reduce the environmental footprint of chemical production. This compound’s synthetic routes are being optimized to align with these principles, leveraging catalytic methods and renewable solvents.

Another area of interest is the compound’s potential applications in agrochemicals. Fluorinated molecules are known to exhibit herbicidal, fungicidal, and insecticidal activities, making them valuable in crop protection. The morpholine ring in CAS No. 2228756-29-2 could serve as a scaffold for designing novel agrochemicals with improved efficacy and lower environmental impact.

In summary, 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2,2-difluoropropanoic acid represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its structural complexity, combined with its relevance to cutting-edge research, positions it as a compound of significant interest. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in advancing both pharmaceutical and agrochemical innovations.